Cas no 1807281-15-7 (Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate)

• Product Name: Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate
• CAS No: 1807281-15-7
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4946947
• Update Time: 2025-06-13

Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate

• Inchi： 1S/C12H11F2NO4/c1-3-18-11(16)8-4-7(6-15)5-9(10(8)17-2)19-12(13)14/h4-5,12H,3H2,1-2H3
• InChI Key： ZBPWTUWQJKNXJY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(C(=O)OCC)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate

Recent Advances in the Study of Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate (CAS: 1807281-15-7)

Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate (CAS: 1807281-15-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate is its role as a precursor in the synthesis of small molecule inhibitors targeting specific enzymes involved in inflammatory pathways. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate could serve as a valuable scaffold for the development of next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory potential, recent research has explored the anticancer properties of Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate. Studies have shown that this compound can modulate the activity of certain kinases involved in cell proliferation and survival, making it a promising candidate for targeted cancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxicity against a panel of cancer cell lines, including breast and lung cancer cells, while showing minimal toxicity to normal cells.

The synthetic routes for Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate have also been optimized in recent years, with researchers developing more efficient and scalable methods for its production. A 2022 study in Organic Process Research & Development detailed a novel catalytic process that significantly improves the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. These advancements in synthetic chemistry are expected to facilitate further research and development of this compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's potential as a versatile building block in drug discovery, with applications spanning multiple therapeutic areas.

In conclusion, Ethyl 5-cyano-3-difluoromethoxy-2-methoxybenzoate (CAS: 1807281-15-7) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have elucidated its potential as a key intermediate in the development of anti-inflammatory and anticancer agents, while advancements in synthetic chemistry have improved its accessibility for further research. Continued investigation into its biological activities and optimization of its pharmacokinetic properties will be crucial for realizing its full therapeutic potential.